Cas no 116435-36-0 (Amino(2,4-dimethoxyphenyl)acetic Acid)

• Product Name: Amino(2,4-dimethoxyphenyl)acetic Acid
• CAS No: 116435-36-0
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• MDL: MFCD02662415
• CID: 2614678
• PubChem ID: 2772350
• Update Time: 2025-08-05

Amino(2,4-dimethoxyphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,4-dimethoxyphenyl)acetic acid
• amino(2,4-dimethoxyphenyl)acetic acid
• CS-0206694
• AKOS016343670
• AB33133
• (2S)-2-amino-2-(2,4-dimethoxyphenyl)acetic acid
• 117468-91-4
• 2-Amino-2-(2,4-dimethoxyphenyl)aceticAcid
• VS-01850
• BBL008184
• MFCD02662415
• AB11978
• EN300-138067
• AKOS000192755
• AC3052
• SY044887
• 1141847-10-0
• AMINO-(2,4-DIMETHOXY-PHENYL)-ACETIC ACID
• Benzeneacetic acid, a-amino-2,4-dimethoxy-, (A+/-)-
• SCHEMBL8226247
• STK037614
• (2R)-2-amino-2-(2,4-dimethoxyphenyl)acetic acid
• 116435-36-0
• AB33132
• Amino(2,4-dimethoxyphenyl)acetic Acid

• MDL： MFCD02662415
• Inchi： 1S/C10H13NO4/c1-14-6-3-4-7(8(5-6)15-2)9(11)10(12)13/h3-5,9H,11H2,1-2H3,(H,12,13)
• InChI Key： FILCLWAUZHLXFI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C(=O)O)N)OC

Computed Properties

• Exact Mass: 211.08445790Da
• Monoisotopic Mass: 211.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 81.8Ų

Additional information on Amino(2,4-dimethoxyphenyl)acetic Acid

Comprehensive Overview of Amino(2,4-dimethoxyphenyl)acetic Acid (CAS No. 116435-36-0)

Amino(2,4-dimethoxyphenyl)acetic Acid (CAS No. 116435-36-0) is a specialized organic compound with significant applications in pharmaceutical research, agrochemical development, and fine chemical synthesis. This compound, characterized by its amino and dimethoxyphenyl functional groups, has garnered attention for its potential as a building block in drug discovery and material science. Its unique structure, combining an acetic acid backbone with aromatic substitution, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for Amino(2,4-dimethoxyphenyl)acetic Acid has surged due to its role in developing small-molecule therapeutics and peptide mimetics. Researchers are particularly interested in its potential to modulate enzyme activity and receptor binding, aligning with trends in precision medicine and targeted drug delivery. The compound's 2,4-dimethoxyphenyl moiety is often explored for its electron-donating properties, which can influence pharmacokinetic profiles in drug candidates.

From a synthetic chemistry perspective, CAS No. 116435-36-0 serves as a key precursor for chiral auxiliaries and asymmetric catalysts. Its amino acid-like structure allows for incorporation into peptide chains or hybrid molecules, addressing growing interest in multifunctional therapeutics. The compound's stability under physiological conditions makes it attractive for prodrug design, a hot topic in pharmaceutical formulation circles.

Analytical studies of Amino(2,4-dimethoxyphenyl)acetic Acid typically employ advanced techniques like HPLC-MS and NMR spectroscopy to verify purity and structural integrity. These methods align with current industry standards for quality control in fine chemical production. The compound's solubility profile—showing moderate polarity—makes it suitable for both aqueous and organic reaction systems, a property valued in green chemistry applications.

In material science, derivatives of 116435-36-0 have shown promise in developing functional polymers with stimuli-responsive behavior. This connects with emerging research on smart materials for biomedical devices. The dimethoxy groups in particular contribute to photophysical properties that are being investigated for optical sensors and organic electronics.

Regulatory considerations for Amino(2,4-dimethoxyphenyl)acetic Acid emphasize proper handling as a laboratory chemical, though it doesn't fall under restricted categories. Safety data sheets recommend standard precautions for organic acids, including proper ventilation and personal protective equipment. These guidelines reflect broader industry movements toward responsible chemical management.

The commercial availability of CAS 116435-36-0 through specialty chemical suppliers has expanded with growing R&D demand. Pricing trends correlate with purity grades (typically 95%-99%), reflecting its status as a high-value intermediate. Current market analysis suggests increasing applications in bioconjugation chemistry and linker technology for antibody-drug conjugates (ADCs).

Environmental fate studies indicate that Amino(2,4-dimethoxyphenyl)acetic Acid undergoes biodegradation under aerobic conditions, an important consideration for sustainable chemistry initiatives. This aligns with the pharmaceutical industry's focus on benign-by-design compounds that minimize ecological impact while maintaining efficacy.

Future research directions for this compound may explore its potential in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry. The dual functionality of the amino and carboxyl groups presents opportunities for creating novel molecular architectures. Such developments would position 116435-36-0 at the forefront of molecular engineering innovations.

For researchers sourcing Amino(2,4-dimethoxyphenyl)acetic Acid, technical specifications should include verification of enantiomeric purity when applicable, as chirality can critically impact biological activity. This attention to detail reflects the compound's role in advancing structure-activity relationship (SAR) studies across multiple therapeutic areas.